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Introduction

6RK73 is a potent, specific, and irreversible covalent inhibitor of Ubiquitin C-terminal Hydrolase
L1 (UCHL1).[1][2][3] UCHLL1 is a deubiquitinating enzyme (DUB) that has emerged as a
promising therapeutic target in cancer, particularly in promoting metastasis.[4] In triple-negative
breast cancer (TNBC), UCHL1 enhances the Transforming Growth Factor-f3 (TGF[) signaling
pathway by deubiquitinating and stabilizing the TGFp type | receptor (TBRI) and the
downstream signaling molecules SMAD2 and SMADS3.[1][5] This stabilization prevents their
proteasomal degradation, leading to sustained TGF[ signaling, which promotes cancer cell
migration and extravasation.[1][5] 6RK73, by inhibiting UCHL1, leads to the ubiquitination and
degradation of TBRI and SMAD2/3, thereby downregulating the TGF3 pathway.[1][5] These
application notes provide detailed protocols for in vivo studies to investigate the effects of
6RK73, focusing on murine and zebrafish xenograft models of breast cancer metastasis.

Quantitative Data Summary

The following tables summarize the key quantitative data for 6RK73 based on preclinical
studies.
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Table 1: In Vitro Inhibitory Activity of 6RK73

Target DUB IC50 (pM) Inhibitor Type Selectivity Reference
Covalent, Highly selective
UCHL1 0.23 _ [1]121[3]
Irreversible for UCHL1
>1000-fold
Covalent, o
UCHL3 236 ] selectivity over 2]
Irreversible
UCHL3

Table 2: In Vivo Dosage and Administration of 6RK73 in Preclinical Models

Administr

Animal Cancer ] ] ] Referenc
Cell Line Dosage ation Vehicle
Model Model e
Route
5% DMSO,
MDA-MB- 40%
Breast .
NOD/SCID 436- Intraperiton  PEG300,
) Cancer 20 mg/kg ) [5]
mice ] mCherry- eal (i.p.) 5% Tween
Metastasis
Luc 80, 50%
ddH20
Breast _
) MDA-MB- 5uMin )
Zebrafish Cancer Static 0.1%
. 436- embryo ) ] [5]
Embryos Extravasati ) immersion DMSO
mCherry medium
on

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways involved in the mechanism of
action of 6RK73.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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